![molecular formula C9H15BrCl2N2S B6144927 1-[(3-bromothiophen-2-yl)methyl]piperazine dihydrochloride CAS No. 2742659-88-5](/img/no-structure.png)
1-[(3-bromothiophen-2-yl)methyl]piperazine dihydrochloride
Overview
Description
1-(3-Bromothiophen-2-yl)methylpiperazine dihydrochloride, also known as 1-BMPP, is a synthetic compound with potential applications in scientific research. It is a member of the piperazine family and is a derivative of the thiophene ring. It has a variety of uses, including as a ligand in metal complexes, as a pharmaceutical intermediate, and as a reagent in organic synthesis.
Mechanism of Action
The mechanism of action of 1-[(3-bromothiophen-2-yl)methyl]piperazine dihydrochloride is not well understood. It is thought to act as a ligand in metal complexes, binding to the metal ions and stabilizing them. It is also thought to act as a reagent in organic synthesis, allowing for the formation of new molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-[(3-bromothiophen-2-yl)methyl]piperazine dihydrochloride are not well understood. It is not known to have any direct effects on the human body, but it may have indirect effects due to its ability to bind to metal ions and stabilize them.
Advantages and Limitations for Lab Experiments
1-[(3-bromothiophen-2-yl)methyl]piperazine dihydrochloride has several advantages for use in lab experiments. It is a versatile compound that can be used as a ligand in metal complexes, as a pharmaceutical intermediate, and as a reagent in organic synthesis. It is also relatively easy to synthesize and is relatively stable in solution. However, it is not well understood and its effects on the human body are not known.
Future Directions
1-[(3-bromothiophen-2-yl)methyl]piperazine dihydrochloride has potential applications in a variety of fields. It could be used to study the structure and reactivity of transition metal complexes, as well as the structure and reactivity of other organic compounds. It could also be used to synthesize new molecules and to develop new pharmaceuticals. Additionally, further research into its biochemical and physiological effects could lead to new insights into its potential uses in medicine.
Synthesis Methods
1-[(3-bromothiophen-2-yl)methyl]piperazine dihydrochloride can be synthesized via a two-step reaction. The first step involves the reaction of 3-bromothiophene with methanol to form 3-bromomethylthiophene. The second step involves the reaction of 3-bromomethylthiophene with piperazine to form 1-[(3-bromothiophen-2-yl)methyl]piperazine dihydrochloride. The reaction conditions and yields can be varied depending on the desired product.
Scientific Research Applications
1-[(3-bromothiophen-2-yl)methyl]piperazine dihydrochloride is a versatile compound that has a variety of applications in scientific research. It is used as a ligand in metal complexes, as a pharmaceutical intermediate, and as a reagent in organic synthesis. It has also been used to study the structure and reactivity of transition metal complexes, as well as the structure and reactivity of other organic compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(3-bromothiophen-2-yl)methyl]piperazine dihydrochloride involves the reaction of 3-bromothiophene with piperazine in the presence of a base to form 1-(3-bromothiophen-2-yl)piperazine. This intermediate is then reacted with formaldehyde and hydrochloric acid to form 1-[(3-bromothiophen-2-yl)methyl]piperazine dihydrochloride.", "Starting Materials": [ "3-bromothiophene", "piperazine", "base", "formaldehyde", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-bromothiophene is reacted with piperazine in the presence of a base to form 1-(3-bromothiophen-2-yl)piperazine.", "Step 2: 1-(3-bromothiophen-2-yl)piperazine is reacted with formaldehyde and hydrochloric acid to form 1-[(3-bromothiophen-2-yl)methyl]piperazine dihydrochloride." ] } | |
CAS RN |
2742659-88-5 |
Product Name |
1-[(3-bromothiophen-2-yl)methyl]piperazine dihydrochloride |
Molecular Formula |
C9H15BrCl2N2S |
Molecular Weight |
334.1 |
Purity |
95 |
Origin of Product |
United States |
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